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Compound of Interest

Compound Name: 1-Phenyl-1-hexyne

Cat. No.: B072867 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling 1-Phenyl-1-hexyne, offering procedural, step-by-step guidance to

foster a secure research environment.

Chemical Profile:

Name: 1-Phenyl-1-hexyne

CAS Number: 1129-65-3

Molecular Formula: C₁₂H₁₄

Hazards: Skin and eye irritant.[1] May cause respiratory irritation. Flammable liquid and

vapor.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling 1-Phenyl-1-hexyne.

The following table summarizes the recommended PPE, based on general guidance for

aromatic hydrocarbons and alkynes. It is important to note that specific breakthrough times for

1-Phenyl-1-hexyne are not readily available; therefore, the selection of gloves should be

based on the chemical class and the nature of the intended work. Always consult with your

institution's safety officer for specific guidance.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles

should always be worn. A face

shield is recommended when

there is a risk of splashing.

Skin/Body
Chemical-Resistant Lab Coat

or Coveralls

Wear a long-sleeved, flame-

retardant lab coat. For larger

quantities or increased risk of

splashing, chemical-resistant

coveralls are advised.

Hands Chemically Resistant Gloves

Nitrile gloves may offer splash

protection but have poor

resistance to aromatic

hydrocarbons.[2] For

prolonged contact, consider

thicker, more resistant gloves.

Always inspect gloves for

integrity before use and

change them immediately if

contaminated.

Respiratory Respirator

Use in a well-ventilated area,

preferably a chemical fume

hood. If a fume hood is not

available or if there is a risk of

exceeding exposure limits, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.

Glove Selection Considerations (Qualitative Data):

Since specific breakthrough data for 1-Phenyl-1-hexyne is unavailable, glove selection should

be based on resistance to aromatic hydrocarbons.
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Glove Material Splash Protection
Immersion/Prolonged
Contact

Nitrile Fair Not Recommended[2]

Neoprene Good Fair

Butyl Rubber Excellent Good

Viton™ Excellent Excellent

This data is inferred from the chemical properties of 1-Phenyl-1-hexyne as an aromatic

hydrocarbon. On-site testing is recommended to determine safe usage parameters.

Experimental Protocols: Handling and Disposal
Adherence to strict protocols is essential for the safe handling and disposal of 1-Phenyl-1-
hexyne.

Handling Procedures:

Preparation:

Ensure a chemical fume hood is operational and accessible.

Assemble all necessary equipment and reagents before handling the chemical.

Verify that an appropriate fire extinguisher (e.g., dry chemical, foam, or carbon dioxide) is

nearby.[3]

An emergency eyewash station and safety shower must be readily accessible.

Donning PPE:

Put on a lab coat, followed by safety goggles and a face shield.

Don the appropriate chemically resistant gloves.

Chemical Handling:
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Conduct all work with 1-Phenyl-1-hexyne inside a certified chemical fume hood to

minimize inhalation exposure.[4]

Use non-sparking tools and equipment to prevent ignition of flammable vapors.[3][5]

Ground and bond containers and receiving equipment to prevent static discharge.[3][6]

Avoid contact with skin and eyes.[4][5] In case of contact, immediately flush the affected

area with copious amounts of water for at least 15 minutes and seek medical attention.[6]

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3]

Decontaminate all equipment and work surfaces after use.

Disposal Plan:

Waste Collection:

Collect all waste containing 1-Phenyl-1-hexyne, including contaminated consumables, in

a designated, properly labeled, and sealed hazardous waste container.

Do not mix with incompatible waste streams.

Container Management:

Store waste containers in a cool, dry, and well-ventilated area, away from sources of

ignition.[3]

Ensure the waste container is clearly labeled with "Hazardous Waste" and the full

chemical name.

Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

office or a licensed hazardous waste disposal company.[7]

Do not dispose of 1-Phenyl-1-hexyne down the drain or in the regular trash.
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Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when working with 1-Phenyl-1-hexyne.
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Risk Assessment

PPE Selection

Procedure

Start: Plan to handle
1-Phenyl-1-hexyne

Assess Task:
- Quantity
- Duration

- Potential for splash/aerosol

Identify Hazards:
- Skin/Eye Irritant

- Respiratory Irritant
- Flammable

Eye/Face Protection:
- Safety Goggles (minimum)
- Face Shield (if splash risk)

Mitigate Eye/Face Hazards

Skin/Body Protection:
- Chemical-Resistant Lab Coat
- Coveralls (for large quantities)

Mitigate Skin/Body Hazards

Hand Protection:
- Select gloves based on

  aromatic hydrocarbon resistance
  (e.g., Butyl, Viton)

Mitigate Hand Hazards

Respiratory Protection:
- Work in Fume Hood

- Respirator (if hood unavailable
  or exposure limits may be exceeded)

Mitigate Inhalation Hazards

Don all selected PPE

Handle chemical following
safe procedures

End of Procedure

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1-Phenyl-1-hexyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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